7-(2-chlorobenzyl)-8-((4-ethylpiperazin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[(2-chlorophenyl)methyl]-8-[(4-ethylpiperazin-1-yl)methyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C21H27ClN6O2/c1-4-26-9-11-27(12-10-26)14-17-23-19-18(20(29)25(3)21(30)24(19)2)28(17)13-15-7-5-6-8-16(15)22/h5-8H,4,9-14H2,1-3H3
• InChI Key: GMGPSUBDLCJSDP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=NC3=C(N2CC4=CC=CC=C4Cl)C(=O)N(C(=O)N3C)C
• Molecular Formula: C21H27ClN6O2
• Molecular Weight: 430.9 g/mol

Description

7-(2-chlorobenzyl)-8-((4-ethylpiperazin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H27ClN6O2 and its molecular weight is 430.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Psychotropic Potential and Receptor Affinity

Research has shown that derivatives of 7-(2-chlorobenzyl)-8-((4-ethylpiperazin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione exhibit significant psychotropic potential. These compounds have been designed as potential ligands for 5-HT1A, 5-HT2A, and 5-HT7 receptors, indicating their use in exploring antidepressant and anxiolytic-like activities. For instance, specific derivatives demonstrated potent ligand activity for these serotonin receptors, displaying anxiolytic and antidepressant properties in various animal models. The modification of the arylalkyl/allyl substituent in the purine structure has been crucial for enhancing the psychotropic profile of these compounds (Chłoń-Rzepa et al., 2013).

Analgesic and Anti-inflammatory Effects

Further studies have expanded into the analgesic and anti-inflammatory properties of related compounds. By synthesizing new derivatives and evaluating their pharmacological effects in vivo, researchers have identified several compounds with significant analgesic activity. These findings suggest a new class of analgesic and anti-inflammatory agents, underscoring the therapeutic potential of such derivatives beyond their psychotropic effects (Zygmunt et al., 2015).

Molecular and Structural Studies

Molecular studies and structural analysis have contributed to understanding the interaction patterns of these compounds with targeted receptors. By employing computational and experimental techniques, researchers have elucidated the binding modes, contributing to a deeper understanding of their pharmacological actions. These insights are instrumental in guiding the design of new derivatives with optimized therapeutic profiles (Jurczyk et al., 2004).